Cas no 1208778-31-7 (N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide)

N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide structure

1208778-31-7 structure

Product Name:N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

CAS No:1208778-31-7

MF:C₂₂H₂₅N₅O₂S

MW:423.53120303154

CID:5793040

Update Time:2023-11-20

N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-2,1,3-benzothiadiazole-5-carboxamide
- N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
- Inchi： 1S/C22H25N5O2S/c1-26-7-6-16-12-15(3-5-20(16)26)21(27-8-10-29-11-9-27)14-23-22(28)17-2-4-18-19(13-17)25-30-24-18/h2-5,12-13,21H,6-11,14H2,1H3,(H,23,28)
- InChI Key： IASVKBMCHVYHIV-UHFFFAOYSA-N
- SMILES： N1=C2C=CC(C(NCC(C3C=CC4=C(C=3)CCN4C)N3CCOCC3)=O)=CC2=NS1

Computed Properties

Exact Mass: 423.173
Monoisotopic Mass: 423.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.8A^2

N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>

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Life Chemicals	F5833-0505-2μmol	N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide	1208778-31-7	2μmol	$57.0	2023-09-09
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